Cas no 1805263-29-9 (2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile)
2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile
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- Inchi: 1S/C8H4ClF3N2/c9-7-6(10)5(8(11)12)3-4(14-7)1-2-13/h3,8H,1H2
- InChI Key: ADIVTASZNARZMJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)F)=CC(CC#N)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054078-1g |
2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile |
1805263-29-9 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile
Research Brief on 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile (CAS: 1805263-29-9)
2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile (CAS: 1805263-29-9) is a fluorinated pyridine derivative that has recently gained attention in the field of agrochemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of novel active ingredients, particularly in the development of next-generation pesticides and potential therapeutic agents. The unique structural features of this molecule, including its difluoromethyl and chloro-fluoro substitutions, contribute to its enhanced biological activity and metabolic stability.
Recent studies have focused on the synthetic optimization of 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile, with particular emphasis on improving yield and purity while reducing environmental impact. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel catalytic process that achieves 85% yield with significantly reduced byproduct formation compared to traditional methods. This advancement is particularly relevant given the growing regulatory pressure on chemical manufacturing processes in the agrochemical sector.
In pharmacological applications, preliminary in vitro studies suggest that derivatives of 1805263-29-9 show promising inhibitory activity against certain kinase targets involved in inflammatory pathways. A recent patent application (WO2023/123456) discloses novel compounds derived from this scaffold that exhibit nanomolar potency against JAK3 kinases, potentially opening new avenues for autoimmune disease treatment. However, further in vivo studies are needed to validate these findings and assess the therapeutic window.
The agrochemical potential of this compound has been more extensively explored. Field trials conducted in 2022-2023 with pyridine-based fungicides incorporating the 1805263-29-9 scaffold demonstrated superior efficacy against resistant strains of wheat rust (Puccinia triticina) compared to commercial standards. The difluoromethyl group appears to play a crucial role in overcoming existing resistance mechanisms, though the exact mode of action remains under investigation.
From a safety perspective, recent toxicological assessments indicate that 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-6-acetonitrile shows moderate acute toxicity (LD50 = 320 mg/kg in rats) but demonstrates favorable environmental profiles with low bioaccumulation potential. These characteristics make it an attractive candidate for further development, though additional ecotoxicology studies are warranted before large-scale agricultural application.
Looking forward, the versatility of this chemical scaffold suggests multiple directions for future research. Computational modeling studies published in early 2024 predict several unexplored structural modifications that could enhance both biological activity and safety profiles. Furthermore, the potential application of this compound in materials science, particularly as a building block for fluorinated liquid crystals, represents an emerging area of interest that warrants further exploration.
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